3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane
Overview
Description
3-(Bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane is an organobromine compound with the formula C7H11BrO2. It is a colorless liquid with a sweet odor and is soluble in most organic solvents. This compound can be synthesized from the reaction of bromomethylmagnesium chloride and 1,1-dimethoxy-2,2-dimethylcyclobutane. It has been used as a key intermediate in the synthesis of various molecules, including pharmaceuticals.
Scientific Research Applications
3-(Bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane has been used in the synthesis of various molecules, including pharmaceuticals. It has been reported to be a key intermediate in the synthesis of the anti-inflammatory drug indomethacin, as well as the antifungal drug fluconazole. It has also been used as a building block for the synthesis of various heterocyclic compounds, such as indoles and quinolines.
Mechanism of Action
The mechanism of action of 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane is not well understood. However, it is thought to act as a nucleophilic reagent, reacting with electrophiles such as carbonyl compounds to form new C-C and C-O bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane are not well understood. It is not known to have any direct effects on the human body. However, due to its use in the synthesis of various pharmaceuticals, it is likely that it could have indirect effects on the body.
Advantages and Limitations for Lab Experiments
The use of 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane in lab experiments has several advantages. It is a relatively inexpensive and readily available compound, and it can be stored at room temperature. It is also a highly reactive compound, making it useful for the synthesis of various molecules. However, it does have some limitations. It is a highly volatile compound, and its reaction with other compounds can produce toxic byproducts.
Future Directions
The use of 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane in the synthesis of pharmaceuticals and other molecules has been well established. However, further research is needed to better understand its mechanism of action and the potential biochemical and physiological effects it may have on the body. Additionally, further research is needed to develop new and more efficient synthetic methods for the production of this compound. Finally, further research is needed to explore the potential use of this compound in other areas, such as catalysis and materials science.
Synthesis Methods
3-(Bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane can be synthesized from the reaction of bromomethylmagnesium chloride and 1,1-dimethoxy-2,2-dimethylcyclobutane. The reaction proceeds in the presence of a base, typically an alkali metal hydroxide, in an organic solvent such as dichloromethane. The reaction of bromomethylmagnesium chloride with 1,1-dimethoxy-2,2-dimethylcyclobutane yields 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane involves the bromination of 1,1-dimethoxy-2,2-dimethylcyclobutane followed by the substitution of a bromine atom with a methyl group using sodium hydride and methyl iodide.", "Starting Materials": [ "1,1-dimethoxy-2,2-dimethylcyclobutane", "Bromine", "Sodium hydride", "Methyl iodide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate" ], "Reaction": [ "Step 1: Bromination of 1,1-dimethoxy-2,2-dimethylcyclobutane using bromine in diethyl ether solvent to form 3-bromo-1,1-dimethoxy-2,2-dimethylcyclobutane.", "Step 2: Purification of the product by washing with water, drying with sodium sulfate, and distillation.", "Step 3: Substitution of a bromine atom with a methyl group using sodium hydride and methyl iodide in diethyl ether solvent to form 3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane.", "Step 4: Purification of the product by washing with water, drying with sodium sulfate, and distillation.", "Step 5: Neutralization of the product with hydrochloric acid followed by washing with water.", "Step 6: Neutralization of the product with sodium bicarbonate followed by washing with water.", "Step 7: Drying of the product with sodium sulfate.", "Step 8: Purification of the product by distillation." ] } | |
CAS RN |
2763779-56-0 |
Product Name |
3-(bromomethyl)-1,1-dimethoxy-2,2-dimethylcyclobutane |
Molecular Formula |
C9H17BrO2 |
Molecular Weight |
237.1 |
Purity |
95 |
Origin of Product |
United States |
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